3-(Naphthalen-2-yl)-5-nitrobenzoic acid, 95%

• IUPAC Name: 3-naphthalen-2-yl-5-nitrobenzoic acid
• InChI: InChI=1S/C17H11NO4/c19-17(20)15-8-14(9-16(10-15)18(21)22)13-6-5-11-3-1-2-4-12(11)7-13/h1-10H,(H,19,20)
• InChI Key: CUQUWURNQQZHEU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C17H11NO4
• DSSTOX Substance ID: DTXSID30690433
• Molecular Weight: 293.27 g/mol
• CAS RN: 1261968-32-4

Description

3-(Naphthalen-2-yl)-5-nitrobenzoic acid, 95% (3-N2NBA) is a nitrobenzoic acid derivative. It is a white to off-white powder which is soluble in methanol, ethanol, and dimethyl sulfoxide (DMSO). It is used in various scientific research applications such as organic synthesis, drug discovery, and biochemistry. 3-N2NBA is also known as 2-naphthoic acid, 5-nitrobenzoic acid, and 5-nitronaphthalene-2-carboxylic acid.

Mechanism of Action

The mechanism of action of 3-N2NBA is not well understood. However, it is believed to act as an inhibitor of various enzymes involved in the biosynthesis of fatty acids and other compounds. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
3-N2NBA has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacteria, fungi, and viruses. It has also been found to inhibit the growth of tumor cells in vitro. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-allergic effects.

Advantages and Limitations for Lab Experiments

The use of 3-N2NBA in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain. It is also non-toxic and can be stored at room temperature. However, there are some limitations to its use. It is not very soluble in water and must be dissolved in organic solvents such as methanol or ethanol. In addition, it is not very stable and must be used immediately after synthesis.

Future Directions

There are several potential future directions for 3-N2NBA research. It could be used in the development of new antibiotics, antifungals, and antivirals. It could also be used to develop new dyes and pigments. It could also be used in the development of new drugs to treat cancer and other diseases. In addition, it could be used to study the biochemical and physiological effects of nitrobenzoic acids. Finally, it could be used to study the mechanism of action of nitrobenzoic acids and their role in various biochemical processes.

Synthesis Methods

3-N2NBA can be synthesized by the nitration of 2-naphthoic acid with nitric acid. The nitric acid is added to a solution of 2-naphthoic acid in glacial acetic acid and sulfuric acid. The mixture is then heated to a temperature of 80-90°C and allowed to cool. The reaction is then quenched with ice-water, and the resulting product is extracted with ether. The ether is then evaporated to yield a white powder which is 3-N2NBA.

Scientific Research Applications

3-N2NBA has been used in various scientific research applications such as organic synthesis, drug discovery, and biochemistry. It has been used as a reagent in the synthesis of various compounds such as 2-naphthoic acid derivatives, nitrobenzoic acid derivatives, and other organic compounds. It has also been used as a starting material in the synthesis of various pharmaceuticals such as antibiotics, antifungals, and antivirals. 3-N2NBA has also been used in the synthesis of various dyes and pigments.